Cas no 2172558-59-5 (2-(trifluoromethyl)dispiro3.1.4^{6}.1^{4}undecane-2-carboxylic acid)

• Product Name: 2-(trifluoromethyl)dispiro3.1.4^{6}.1^{4}undecane-2-carboxylic acid
• CAS No: 2172558-59-5
• MF: C₁₃H₁₇F₃O₂
• MW: 262.268094778061
• CID: 6029395
• PubChem ID: 165604696
• Update Time: 2025-10-28

2-(trifluoromethyl)dispiro3.1.4^{6}.1^{4}undecane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)dispiro3.1.4^{6}.1^{4}undecane-2-carboxylic acid
• 2-(trifluoromethyl)dispiro[3.1.4^{6}.1^{4}]undecane-2-carboxylic acid
• EN300-1695852
• 2172558-59-5

• Inchi： 1S/C13H17F3O2/c14-13(15,16)12(9(17)18)7-11(8-12)5-10(6-11)3-1-2-4-10/h1-8H2,(H,17,18)
• InChI Key： ZAVVKTNLRWEQRY-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)O)CC2(C1)CC1(CCCC1)C2)(F)F

Computed Properties

• Exact Mass: 262.11806427g/mol
• Monoisotopic Mass: 262.11806427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(trifluoromethyl)dispiro3.1.4^{6}.1^{4}undecane-2-carboxylic acid

Introduction to 2-(trifluoromethyl)dispiro3.1.4⁶.1⁴undecane-2-carboxylic acid (CAS No. 2172558-59-5)

2-(trifluoromethyl)dispiro3.1.4⁶.1⁴undecane-2-carboxylic acid, identified by the CAS number 2172558-59-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spirocyclic family, characterized by its unique structural framework composed of two or more rings that are joined at one or more common atoms. The presence of a trifluoromethyl group in its molecular structure imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The chemical structure of 2-(trifluoromethyl)dispiro3.1.4⁶.1⁴undecane-2-carboxylic acid consists of a dispiro system, which combines a cyclopentane ring with a cyclohexane ring, further linked to an undecane chain. This intricate arrangement not only contributes to the compound's rigidity but also provides multiple sites for functionalization, enabling chemists to tailor its properties for specific applications. The carboxylic acid functionality at the 2-position serves as a key pharmacophore, facilitating interactions with biological targets and enhancing the compound's potential as an active pharmaceutical ingredient (API).

In recent years, spirocyclic compounds have emerged as a promising class of molecules in drug discovery due to their unique structural and functional attributes. The trifluoromethyl group, in particular, is widely recognized for its ability to modulate metabolic stability, lipophilicity, and binding affinity. This feature has been leveraged in the design of various therapeutic agents, including kinase inhibitors, antiviral drugs, and anti-inflammatory compounds. The incorporation of such moieties into pharmacological candidates often leads to improved pharmacokinetic profiles and enhanced therapeutic efficacy.

Current research in the field of medicinal chemistry has highlighted the significance of spirocyclic scaffolds in addressing complex diseases. Studies have demonstrated that these structures can exhibit high selectivity for biological targets while minimizing off-target effects. For instance, recent publications have reported the synthesis and evaluation of spirocyclic derivatives as potential treatments for neurological disorders, cancer, and infectious diseases. The versatility of 2-(trifluoromethyl)dispiro3.1.4⁶.1⁴undecane-2-carboxylic acid as a building block in such endeavors underscores its potential as a lead compound or intermediate in synthetic pathways.

The synthesis of 2-(trifluoromethyl)dispiro3.1.4⁶.1⁴undecane-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the dispiro framework requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition-metal-catalyzed reactions, organometallic chemistry, and asymmetric synthesis have been employed to achieve this goal. Additionally, the introduction of the trifluoromethyl group often necessitates specialized methodologies to prevent unwanted side reactions and maintain regioselectivity.

The pharmacological potential of 2-(trifluoromethyl)dispiro3.1.4⁶.1⁴undecane-2-carboxylic acid has been explored through various computational and experimental studies. Molecular modeling techniques have been used to predict its binding interactions with biological targets such as enzymes and receptors. These studies have provided insights into how structural modifications can optimize potency and selectivity. Furthermore, in vitro assays have been conducted to assess its biological activity across different disease models.

In conclusion, 2-(trifluoromethyl)dispiro3.1.4⁶.1⁴undecane-2-carboxylic acid (CAS No. 2172558-59-5) represents a compelling example of how innovative molecular design can lead to the discovery of novel therapeutic agents. Its unique structural features and functional groups make it a versatile tool for pharmaceutical research, with potential applications spanning multiple therapeutic areas. As our understanding of medicinal chemistry continues to evolve, compounds like this are poised to play a crucial role in the development of next-generation drugs.